![molecular formula C9H12BrN2O8P B3055745 5-Bromo-2'-deoxyuridine-5'-monophosphate CAS No. 6666-38-2](/img/structure/B3055745.png)
5-Bromo-2'-deoxyuridine-5'-monophosphate
Overview
Description
5-Bromo-2’-deoxyuridine-5’-monophosphate (also known as BrdU) is a synthetic nucleoside analogue . It has an empirical formula of C9H12BrN2O8P and a molecular weight of 387.08 . It is a thymidine analogue which is incorporated into DNA . It is routinely and extensively used to measure DNA synthesis and to label dividing cells .
Synthesis Analysis
BrdU is commonly used to study cell proliferation in living tissues . During the S phase of the cell cycle (when DNA replication occurs), BrdU can be incorporated in place of thymidine in newly synthesized DNA molecules of dividing cells . It is also used for the estimation of the role of cytidine deaminase (CDD) and deoxycytidine monophosphate deaminase (dCMP deaminase) in cancer and non-cancer cell lines .Molecular Structure Analysis
The molecular structure of BrdU is similar to thymidine, with a bromine atom substituting for thymidine’s CH3 group . The SMILES string for BrdU is [Na].OC1CC (OC1COP (O) (O)=O)N2C=C (Br)C (=O)NC2=O .Chemical Reactions Analysis
BrdU is used to analyze cell proliferation, because of its facile incorporation into DNA during the S phase of the cell cycle . It stimulates cellular differentiation and maturation in leukemia cell lines, while it inhibits differentiation of friend erythroleukemia cells .Physical And Chemical Properties Analysis
BrdU is a solid substance with a storage temperature of -20°C . It has an empirical formula of C9H12BrN2O8P and a molecular weight of 387.08 .Scientific Research Applications
Radiolysis Study
In a study by Ye and Shen (1994), radiolysis of BrdUMP was examined using high performance liquid chromatography and electrospray ionization mass spectrometry. This research provides insights into the chemical behavior of BrdUMP under irradiation, which is essential for understanding its stability and reactivity in various experimental conditions (Ye & Shen, 1994).
Cell Turnover Kinetics
BrdU, a related compound to BrdUMP, has been used to measure cell turnover in vivo. Bonhoeffer et al. (2000) developed a mathematical model to analyze BrdU-labeling experiments, which could be extrapolated to studies involving BrdUMP. This model enables the quantification of cell proliferation and loss rates, providing valuable information for cellular biology research (Bonhoeffer, Mohri, Ho, & Perelson, 2000).
Immunocytochemical Detection in Cells
Casasco et al. (1989) demonstrated the use of BrdU for detecting DNA synthesizing cells via immunocytochemistry. Although this study specifically used BrdU, the techniques and principles can be relevant for studies involving BrdUMP, particularly in understanding cellular replication processes (Casasco, Calligaro, Marchetti, Poggi, Brugnatelli, Danova, & Fiocca, 1989).
Electrochemical Reduction Study
Research by Schluter et al. (1978) on the electrochemical reduction of BrdUMP derivatives sheds light on its electrochemical properties. Such studies are crucial for understanding the redox behavior of BrdUMP in biochemical and pharmaceutical research (Schluter, Miller, Wigler, & Chambers, 1978).
Metabolic Fate in Cells
Ayisi et al. (1984) investigated the metabolic fate of BrdUMP in virus-infected and uninfected cells. Understanding the metabolism of BrdUMP in different cellular environments is vital for its application in virology and cell biology (Ayisi, De Clercq, Wall, Hughes, & Sacks, 1984).
DNA Synthesis Detection
Van Furth and Van Zwet (1988) described a method for detecting BrdUrd, a compound related to BrdUMP, in DNA synthesis using immunocytochemical techniques. This method could be adapted for BrdUMP in studies focused on DNA replication and cell cycle progression (Furth & Zwet, 1988).
DNA Replication Study
Gross and Rabinowitz (1969) used a BrdUrd analogue to study nuclear and mitochondrial DNA synthesis. This provides a framework for using BrdUMP in similar studies to understand DNA replication mechanisms (Gross & Rabinowitz, 1969).
Mechanism of Action
Safety and Hazards
BrdU is considered hazardous by the 2012 OSHA Hazard Communication Standard . It causes skin irritation and serious eye irritation . It may cause respiratory irritation and is suspected of causing genetic defects . It is recommended to wear personal protective equipment/face protection, ensure adequate ventilation, avoid dust formation, and avoid contact with skin, eyes, or clothing .
Future Directions
properties
IUPAC Name |
[(2R,3S,5R)-5-(5-bromo-2,4-dioxopyrimidin-1-yl)-3-hydroxyoxolan-2-yl]methyl dihydrogen phosphate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12BrN2O8P/c10-4-2-12(9(15)11-8(4)14)7-1-5(13)6(20-7)3-19-21(16,17)18/h2,5-7,13H,1,3H2,(H,11,14,15)(H2,16,17,18)/t5-,6+,7+/m0/s1 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LHLHVDBXXZVYJT-RRKCRQDMSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(C(OC1N2C=C(C(=O)NC2=O)Br)COP(=O)(O)O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1[C@@H]([C@H](O[C@H]1N2C=C(C(=O)NC2=O)Br)COP(=O)(O)O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12BrN2O8P | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00985242 | |
Record name | 5-Bromo-1-(2-deoxy-5-O-phosphonopentofuranosyl)-4-hydroxypyrimidin-2(1H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00985242 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
387.08 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
6666-38-2, 51432-32-7 | |
Record name | 5-Bromo-dUMP | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=6666-38-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Bromodeoxyuridylate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0006666382 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 5-Bromo-2'-deoxyuridine 5'-(dihydrogen phosphate) | |
Source | DrugBank | |
URL | https://www.drugbank.ca/drugs/DB01903 | |
Description | The DrugBank database is a unique bioinformatics and cheminformatics resource that combines detailed drug (i.e. chemical, pharmacological and pharmaceutical) data with comprehensive drug target (i.e. sequence, structure, and pathway) information. | |
Explanation | Creative Common's Attribution-NonCommercial 4.0 International License (http://creativecommons.org/licenses/by-nc/4.0/legalcode) | |
Record name | 5-Bromo-1-(2-deoxy-5-O-phosphonopentofuranosyl)-4-hydroxypyrimidin-2(1H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00985242 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 5-bromo-2'-deoxyuridine 5'-monophosphate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.027.007 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 5'-Uridylic acid, 5-bromo-2'-deoxy-, disodium salt | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.051.983 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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